(R)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)((trimethylsilyl)oxy)methyl)pyrrolidine

Specification

• CAS No.: 908303-26-4
• Molecular Formula: C24H23F12NOSi
• Molecular Weight: 597.5 g/mol
• IUPAC Name: [bis[3,5-bis(trifluoromethyl)phenyl]-[(2R)-pyrrolidin-2-yl]methoxy]-trimethylsilane
• Standard InChI: InChI=1S/C24H23F12NOSi/c1-39(2,3)38-20(19-5-4-6-37-19,13-7-15(21(25,26)27)11-16(8-13)22(28,29)30)14-9-17(23(31,32)33)12-18(10-14)24(34,35)36/h7-12,19,37H,4-6H2,1-3H3/t19-/m1/s1
• Standard InChI Key: MOHRGTBNEJKFMB-LJQANCHMSA-N
• Isomeric SMILES: C[Si](C)(C)OC([C@H]1CCCN1)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• SMILES: C[Si](C)(C)OC(C1CCCN1)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Canonical SMILES: C[Si](C)(C)OC(C1CCCN1)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F

Introduction

(R)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)((trimethylsilyl)oxy)methyl)pyrrolidine is a complex organic compound with a specific stereochemistry, indicated by the "(R)" notation. This compound is used primarily in research settings due to its unique chemical structure and properties. It is often referred to by its CAS number, 908303-26-4, and is known for its applications in synthetic chemistry.

Synonyms and Identifiers

This compound is also known by several synonyms, including:

• (R)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol trimethylsilyl ether

• [Bis[3,5-bis(trifluoromethyl)phenyl]-[(2R)-pyrrolidin-2-yl]methoxy]-trimethylsilane

• CAS Number: 908303-26-4

• EC Number: 625-410-2

Applications and Uses

(R)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)((trimethylsilyl)oxy)methyl)pyrrolidine is primarily used in research and development, particularly in the field of synthetic chemistry. It serves as a precursor or intermediate in the synthesis of more complex molecules. The compound's unique structure, featuring bis(trifluoromethyl)phenyl groups and a trimethylsilyl ether moiety, makes it useful for creating chiral centers and modifying molecular properties.

Storage and Handling

• Storage Conditions: Typically stored at -20°C to maintain stability.

• Shipping Conditions: Shipped at room temperature, but cold storage may be required for long-distance transport.

• Safety Precautions: Handling requires appropriate protective equipment due to potential chemical hazards.

Research Findings

Research involving this compound often focuses on its role in asymmetric synthesis and its potential applications in pharmaceutical chemistry. The presence of trifluoromethyl groups can significantly affect the compound's physical and chemical properties, making it a valuable tool in designing molecules with specific functionalities.